Cas no 2375541-45-8 (Autogramin-2)

• Product Name: Autogramin-2
• CAS No: 2375541-45-8
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 4757610
• PubChem ID: 36765911
• Update Time: 2025-05-19

Autogramin-2 Chemical and Physical Properties

Names and Identifiers

• autogramin-2
• HY-128340
• EX-A3461
• CS-0099025
• tert-butyl 2-[(4-propan-2-yloxybenzoyl)amino]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• Autogramin 2
• E85195
• Z271077304
• 2375541-45-8
• AKOS037652286
• BA171490
• tert-butyl 2-(4-isopropoxybenzamido)-4H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• tert-butyl 2-(4-isopropoxybenzamido)-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• Autogramin-2

• Inchi： 1S/C21H27N3O4S/c1-13(2)27-15-8-6-14(7-9-15)18(25)23-19-22-16-10-11-24(12-17(16)29-19)20(26)28-21(3,4)5/h6-9,13H,10-12H2,1-5H3,(H,22,23,25)
• InChI Key： PNSFNXURLSDVRV-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)OC(C)C)=O)=NC2=C1CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 417.172228g/mol
• Monoisotopic Mass: 417.172228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 109
• Molecular Weight: 417.5g/mol

Additional information on Autogramin-2

Exploring Autogramin-2 (CAS No. 2375541-45-8): A Comprehensive Guide to Its Properties and Applications

Autogramin-2 (CAS No. 2375541-45-8) is a cutting-edge compound gaining significant attention in biochemical and pharmaceutical research. This molecule, often referred to as a small-molecule modulator, has shown promising potential in various therapeutic areas, including neuroprotection and metabolic regulation. Researchers are particularly interested in its unique mechanism of action, which sets it apart from traditional compounds in its class.

One of the most intriguing aspects of Autogramin-2 is its role in cellular signaling pathways. Recent studies suggest that it may influence key processes such as autophagy and inflammation, making it a hot topic in discussions about age-related diseases and neurodegenerative disorders. These properties align with current trends in precision medicine, where targeted therapies are increasingly sought after.

The chemical structure of Autogramin-2 (CAS No. 2375541-45-8) has been optimized for enhanced bioavailability and stability. Its molecular design incorporates features that improve blood-brain barrier penetration, a critical factor for compounds targeting neurological conditions. This characteristic has sparked interest in its potential applications for Alzheimer's disease research and other CNS-related disorders.

In the realm of drug discovery, Autogramin-2 represents an exciting development. Pharmaceutical companies are exploring its use as a lead compound for developing new therapeutic agents. Its favorable pharmacokinetic profile and selective activity make it particularly valuable for high-throughput screening programs and structure-activity relationship studies.

Beyond pharmaceutical applications, Autogramin-2 has shown utility in basic research as a tool compound. Scientists utilize it to investigate fundamental biological processes, particularly those related to cellular stress responses and protein homeostasis. These research applications contribute to our understanding of various disease mechanisms at the molecular level.

The synthesis of Autogramin-2 (CAS No. 2375541-45-8) involves sophisticated organic chemistry techniques, reflecting advances in medicinal chemistry. Researchers have developed efficient synthetic routes that allow for the production of this compound with high purity and yield, essential for both research and potential clinical applications.

Current market trends indicate growing demand for Autogramin-2 among research institutions and pharmaceutical developers. This demand is driven by increasing interest in novel therapeutic targets and the compound's demonstrated potential in preclinical studies. Suppliers are responding by improving availability and developing specialized formulations for different research applications.

Quality control is paramount when working with Autogramin-2. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and mass spectrometry results, to ensure researchers receive material of consistent quality. These quality assurance measures are critical for obtaining reproducible results in experimental settings.

Looking to the future, Autogramin-2 (CAS No. 2375541-45-8) may play a significant role in advancing our understanding of complex biological systems. Its unique properties position it as a valuable asset in the quest to develop more effective treatments for challenging medical conditions, particularly those associated with aging and neurological decline.

For researchers considering working with Autogramin-2, it's important to consult the latest literature and technical resources. Proper handling procedures and experimental protocols should be followed to maximize the compound's research potential while ensuring laboratory safety. The scientific community continues to uncover new insights about this fascinating molecule, making it an exciting area of ongoing investigation.